Cas no 922087-80-7 (N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide)

• Product Name: N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide
• CAS No: 922087-80-7
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 6030593
• PubChem ID: 16809526
• Update Time: 2025-11-01

N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide
• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]thiophene-2-carboxamide
• 922087-80-7
• N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)thiophene-2-carboxamide
• F2282-0118
• N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]thiophene-2-carboxamide
• AKOS024635947

• Inchi： 1S/C16H18N2O3S2/c19-16(15-6-3-10-22-15)17-8-11-23(20,21)18-9-7-13-4-1-2-5-14(13)12-18/h1-6,10H,7-9,11-12H2,(H,17,19)
• InChI Key： ODPDVTHQXIHQBD-UHFFFAOYSA-N
• SMILES： C1(C(NCCS(N2CCC3=C(C2)C=CC=C3)(=O)=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide

Introduction to N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide and Its Significance in Modern Chemical Biology

N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide is a highly specialized compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, with the CAS number 922087-80-7, represents a fascinating intersection of organic chemistry and pharmacology, offering potential applications in the development of novel therapeutic agents.

The molecular structure of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide is characterized by the presence of multiple functional groups, including a tetrahydroisoquinoline core and a sulfonyl moiety. These features contribute to its distinctive chemical behavior and biological activity. The tetrahydroisoquinoline scaffold is particularly noteworthy, as it is a common motif found in many biologically active natural products and pharmaceuticals. Its presence suggests that this compound may exhibit properties similar to those of known bioactive molecules.

Recent advancements in chemical biology have highlighted the importance of structure-activity relationships (SAR) in drug discovery. N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide serves as an excellent example of how modifications at specific positions within a molecular framework can significantly influence biological activity. The sulfonyl group, for instance, is known to enhance binding affinity and metabolic stability, making it a valuable feature for drug design.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter signaling. Tetrahydroisoquinoline derivatives have been extensively studied for their ability to interact with various neurotransmitter receptors and enzymes. The addition of a sulfonyl group may further enhance these interactions, leading to novel pharmacological effects. This has opened up exciting avenues for research into potential treatments for neurological disorders such as depression, anxiety, and Parkinson's disease.

Furthermore, the thiophene component of the molecule adds another layer of complexity and functionality. Thiophenes are heterocyclic compounds that are widely recognized for their role in pharmaceuticals due to their ability to act as bioisosteres and improve drug-like properties such as solubility and bioavailability. The incorporation of a thiophene ring into N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide may contribute to enhanced binding interactions with biological targets and improved pharmacokinetic profiles.

In the context of modern drug discovery, computational methods have become indispensable tools for predicting the biological activity of novel compounds. The use of molecular modeling and computational chemistry techniques has allowed researchers to gain insights into the interactions between N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide and its potential targets. These studies have provided valuable information for optimizing the compound's structure to maximize its therapeutic potential.

Experimental validation of computational predictions has been crucial in understanding the biological relevance of this compound. Initial studies have shown promising results regarding its interaction with specific enzymes and receptors. For example, preliminary data suggest that it may inhibit the activity of certain enzymes involved in neurotransmitter metabolism. This finding aligns well with the hypothesis that this compound could modulate neurotransmitter levels in the brain.

The synthesis of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide presents unique challenges due to its complex structure. However, recent advances in synthetic chemistry have made it possible to access such intricate molecules with greater ease. Techniques such as transition metal-catalyzed reactions and enzymatic transformations have been instrumental in constructing the desired molecular framework efficiently.

As research continues to unfold, the potential applications of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide are likely to expand beyond neurological disorders. Its unique structural features make it a versatile scaffold for further derivatization and exploration in other therapeutic areas such as cancer therapy and anti-inflammatory treatments. The compound's ability to interact with multiple biological targets suggests that it could be developed into a multi-target directed drug (MTDD), offering comprehensive therapeutic benefits.

In conclusion, N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethylthiophene-2-carboxamide (CAS no 922087-80-7) is a remarkable compound with significant potential in chemical biology and drug discovery. Its intricate structure and functional groups make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research progresses，this compound is poised to play a crucial role in advancing our understanding of molecular mechanisms underlying human health and disease.